Cas no 2172454-10-1 (5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172454-10-1
• MF: C₇H₉F₂N₃O
• MW: 189.162667989731
• CID: 6313703
• PubChem ID: 165779905
• Update Time: 2025-06-11

5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594696
• 2172454-10-1

• Inchi： 1S/C7H9F2N3O/c1-4(2)12-6(7(8)9)5(3-13)10-11-12/h3-4,7H,1-2H3
• InChI Key： OEVCKVLWHGSGRA-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=O)N=NN1C(C)C)F

Computed Properties

• Exact Mass: 189.07136824g/mol
• Monoisotopic Mass: 189.07136824g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 47.8Ų

Additional information on 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Recent Advances in the Study of 5-(Difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172454-10-1)

The compound 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172454-10-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a lead molecule in drug discovery.

Recent studies have highlighted the synthetic versatility of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde, which serves as a key intermediate in the preparation of various heterocyclic compounds. The presence of the difluoromethyl group and the triazole ring in its structure imparts unique physicochemical properties, making it a valuable scaffold for the development of novel bioactive molecules. Researchers have successfully employed this compound in the synthesis of potential inhibitors targeting enzymes such as kinases and proteases, which are implicated in various diseases.

In a recent study published in the Journal of Medicinal Chemistry, the compound demonstrated promising inhibitory activity against a specific kinase involved in inflammatory pathways. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding mode and efficacy of the compound. The results indicated that the difluoromethyl group plays a critical role in enhancing the binding affinity and selectivity of the inhibitor, suggesting its potential as a therapeutic agent for inflammatory disorders.

Another significant development involves the use of 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde in the design of antimicrobial agents. A research team from a leading pharmaceutical company reported the synthesis of a series of derivatives based on this scaffold, which exhibited potent activity against drug-resistant bacterial strains. The study emphasized the importance of the triazole ring in mediating interactions with bacterial targets, thereby offering a new avenue for combating antibiotic resistance.

Furthermore, advancements in the synthetic methodology for this compound have been reported, with researchers developing more efficient and scalable routes to its production. A recent publication in Organic Letters described a novel catalytic approach that significantly reduces the number of steps and improves the overall yield of the compound. This breakthrough is expected to facilitate its broader application in medicinal chemistry and drug development.

In conclusion, 5-(difluoromethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS: 2172454-10-1) represents a promising scaffold with diverse applications in drug discovery. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for researchers in the chemical biology and pharmaceutical industries. Future studies are likely to explore its potential in other therapeutic areas, as well as further optimize its synthetic accessibility and pharmacological properties.